Task-specific ionic liquids as reaction media for the cobalt-catalysed cyclotrimerisation reaction of arylethynes†

Green Chemistry Pub Date: 2007-01-16 DOI: 10.1039/B616427G

Abstract

The use of nitrile-functionalised ionic liquids as solvents for cobalt-catalysed cyclotrimerisation reactions of monosubstituted aromatic alkynes is reported; the nitrile functionality stabilises the transient cobalt(I) catalytic species and ensures good conversions.

Graphical abstract: Task-specific ionic liquids as reaction media for the cobalt-catalysed cyclotrimerisation reaction of arylethynes
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